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Compound of Interest

Compound Name: 2,6-Dimethoxyphenol-d6

Cat. No.: B12386243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core data and methodologies

presented in a typical Certificate of Analysis (CoA) for 2,6-Dimethoxyphenol-d6. This

deuterated analog of syringol is a valuable tool in various research and development

applications, including as an internal standard in quantitative mass spectrometry-based

studies. Understanding the purity, identity, and isotopic enrichment detailed in a CoA is critical

for ensuring the accuracy and reliability of experimental results.

Quantitative Data Summary
The following tables summarize the key quantitative data for a representative batch of 2,6-
Dimethoxyphenol-d6.

Table 1: Product Information and Physical Properties
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Parameter Specification

Chemical Name 2,6-Dimethoxyphenol-d6

Synonym(s) Syringol-d6

CAS Number Not widely available

Molecular Formula C₈H₄D₆O₃

Molecular Weight 160.20 g/mol [1]

Appearance White to off-white solid

Melting Point 50-57 °C (for non-deuterated)[2]

Boiling Point 261 °C (for non-deuterated)

Table 2: Analytical Data

Test Method Specification Result

Chemical Purity GC-MS ≥ 95%[1] 99.5%

Isotopic Purity (d6) ¹H NMR / GC-MS ≥ 98 atom % D 99.2 atom % D

Identity
¹H NMR, ¹³C NMR,

MS
Conforms to structure Conforms

Residual Solvents ¹H NMR As per USP <467> Meets requirements

Experimental Protocols
Detailed methodologies for the key analytical techniques used to certify 2,6-Dimethoxyphenol-
d6 are outlined below.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Chemical Purity
This method is employed to determine the chemical purity of the material by separating volatile

impurities from the main compound.
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Instrumentation: A gas chromatograph coupled with a mass spectrometer.

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film

thickness).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Hold: 5 minutes at 250 °C.

Injector: Splitless mode at 250 °C.

Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning from m/z 40 to 400.

Data Analysis: The purity is calculated by dividing the peak area of the main component by

the total area of all peaks detected.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity and Isotopic Purity
NMR spectroscopy is a powerful tool for confirming the molecular structure and determining the

level of deuteration.

¹H NMR Spectroscopy (Proton NMR):

Purpose: To confirm the absence of protons at the deuterated positions and to detect any

residual protonated impurities.

Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d6 (DMSO-d6).

Spectrometer: 400 MHz or higher.
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Procedure: A known quantity of a certified reference standard (e.g., maleic acid) is added

to a precisely weighed sample of the deuterated material. The ¹H NMR spectrum is

acquired with a sufficient relaxation delay to ensure quantitative integration.

Data Analysis: The isotopic purity is determined by comparing the integration of the

residual proton signals of 2,6-Dimethoxyphenol-d6 to the integration of the reference

standard.

¹³C NMR Spectroscopy (Carbon-13 NMR):

Purpose: To confirm the carbon skeleton of the molecule.

Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d6 (DMSO-d6).

Spectrometer: 100 MHz or higher.

Data Analysis: The observed chemical shifts are compared to those of a non-deuterated

reference standard or predicted values.

Mass Spectrometry (MS) for Isotopic Distribution
Mass spectrometry provides detailed information on the distribution of isotopic species

(isotopologues).

Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Ionization Source: Electrospray ionization (ESI) or electron ionization (EI).

Procedure: The sample is introduced into the mass spectrometer, and the mass spectrum is

acquired.

Data Analysis: The relative abundances of the molecular ions corresponding to the d0

(unlabeled) to d6 species are measured. The isotopic purity is expressed as the percentage

of the d6 isotopologue relative to the sum of all isotopologues.

Visualizations
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The following diagrams illustrate the typical workflows and logical relationships in the

certification of a deuterated standard.

Analytical Workflow for a Deuterated Standard

Sample Reception & Login

Physical Characterization
(Appearance, Solubility)

Identity Confirmation
(¹H NMR, ¹³C NMR, MS)

Purity Assessment

Data Review & Approval

Chemical Purity (GC-MS) Isotopic Purity (¹H NMR / MS) Residual Solvent Analysis (¹H NMR)

Certificate of Analysis Generation

Click to download full resolution via product page

Caption: Analytical workflow for a deuterated standard.
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Logical Relationship of CoA Tests

Final Certificate of Analysis

Identity Confirmed Purity Established

¹H NMR ¹³C NMR Mass Spec GC-MS Isotopic Purity Residual Solvents
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Caption: Logical relationship of CoA tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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